Cas no 211567-22-5 (b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate)

• Product Name: b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
• CAS No: 211567-22-5
• MF: C₂₆H₄₅NO₉
• MW: 515.636809110641
• CID: 242428
• PubChem ID: 16396339
• Update Time: 2025-04-19

b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
• DODECYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
• Dodecyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside
• DODECYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-SS-D-GLUCOPYRANOSIDE
• Dodecyl2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
• [(2R, 3S, 4R, 5R, 6R)-5-acetamido-3, 4-diacetyloxy-6-dodecoxyoxan-2-yl]methyl acetate
• Dodecyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
• AKOS027282727
• [(2R,3S,4R,5R,6R)-3,4-bis(acetyloxy)-6-(dodecyloxy)-5-acetamidooxan-2-yl]methyl acetate
• (2R,3S,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-(dodecyloxy)tetrahydro-2H-pyran-3,4-diyl diacetate
• DTXSID101152067
• 211567-22-5
• W-201867
• [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-dodecoxyoxan-2-yl]methyl acetate
• SCHEMBL20516521
• Dodecyl-2-(acetylamino)-2-deoxy-3,4,6-triacetateI(2)-D-Glucopyranoside
• beta-D-Glucopyranoside, dodecyl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
• Z1815149233

• Inchi： 1S/C26H45NO9/c1-6-7-8-9-10-11-12-13-14-15-16-32-26-23(27-18(2)28)25(35-21(5)31)24(34-20(4)30)22(36-26)17-33-19(3)29/h22-26H,6-17H2,1-5H3,(H,27,28)/t22-,23-,24-,25-,26-/m1/s1
• InChI Key： PIEYYMFAQMSYFF-ZFXZZAOISA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 515.30900
• Monoisotopic Mass: 515.30943201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 20
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 103-105 ºC (ethyl ether )
• Solubility: Almost insoluble (0.025 g/l) (25 º C),
• PSA: 126.46000
• LogP: 3.97090